Cas no 13582-94-0 (3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride)

• Product Name: 3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride
• CAS No: 13582-94-0
• MF: C₉H₁₄Cl₂N₂O
• MW: 237.126260280609
• CID: 1239653
• Update Time: 2024-08-04

3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine dihydrochloride
• LogP
• 2-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine dihydrochloride

• Inchi： 1S/C9H12N2O.2ClH/c10-5-7-6-11-8-3-1-2-4-9(8)12-7;;/h1-4,7,11H,5-6,10H2;2*1H
• InChI Key： AQVRUIBYFYESPB-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2NCC1CN.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 236.04852
• Monoisotopic Mass: 236.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• PSA: 47.28